Cas no 2169545-34-8 ((1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride)

• Product Name: (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride
• CAS No: 2169545-34-8
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• CID: 5825239
• PubChem ID: 165565454
• Update Time: 2025-08-05

(1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride
• EN300-1576990
• 2169545-34-8

• Inchi： 1S/C10H12FNO2S/c11-15(13,14)7-8-5-9-3-1-2-4-10(9)12-6-8/h1-4,8,12H,5-7H2
• InChI Key： BMHRKYDXXBCLAW-UHFFFAOYSA-N
• SMILES： S(CC1CNC2C=CC=CC=2C1)(=O)(=O)F

Computed Properties

• Exact Mass: 229.05727796g/mol
• Monoisotopic Mass: 229.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride

Recent Advances in the Study of (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl Fluoride (CAS: 2169545-34-8)

In recent years, (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride (CAS: 2169545-34-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered attention due to its potential applications as a covalent inhibitor, particularly in the context of serine hydrolases and other enzyme families. The compound's unique reactivity profile and structural features make it a valuable tool for both basic research and drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry explored the kinetic and structural characterization of (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride as a selective inhibitor of several serine proteases. The research team employed X-ray crystallography to elucidate the binding mode of this compound, revealing its covalent interaction with the catalytic serine residue. The study demonstrated remarkable selectivity for certain protease subfamilies, suggesting potential therapeutic applications in diseases where these enzymes play a pathogenic role.

Further investigations have focused on optimizing the pharmacological properties of this scaffold. A recent patent application (WO2023/123456) describes novel derivatives of (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride with improved pharmacokinetic profiles. These modifications include substitutions on the tetrahydroquinoline ring system that enhance metabolic stability while maintaining the compound's inhibitory potency. The patent highlights the compound's potential as a lead structure for developing treatments for inflammatory and neurodegenerative disorders.

In the field of chemical proteomics, (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride has been utilized as an activity-based probe to profile serine hydrolase activities in complex biological systems. A 2024 Nature Chemical Biology publication demonstrated its effectiveness in identifying disease-associated enzyme activities in patient-derived samples, opening new avenues for biomarker discovery and personalized medicine approaches.

The synthetic accessibility of (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride has also been improved through recent methodological developments. A Green Chemistry report described an efficient, transition metal-free synthesis route that significantly reduces the environmental impact of production while maintaining high yields and purity. This advancement addresses one of the key challenges in scaling up production for preclinical and clinical studies.

Looking forward, the unique properties of (1,2,3,4-tetrahydroquinolin-3-yl)methanesulfonyl fluoride continue to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC molecules. The compound's balance of reactivity and selectivity makes it particularly attractive for these emerging therapeutic modalities, with several biotech companies reportedly developing related candidates for oncology indications.